2-Amino-1-(3-hydroxyazetidin-1-yl)propan-1-one

• IUPAC Name: 2-amino-1-(3-hydroxyazetidin-1-yl)propan-1-one
• InChI: InChI=1S/C6H12N2O2/c1-4(7)6(10)8-2-5(9)3-8/h4-5,9H,2-3,7H2,1H3
• InChI Key: OINVEELCIDMKGE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CC(C1)O)N
• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• CAS No.: 1695994-08-1

Description

2-Amino-1-(3-hydroxyazetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C6H12N2O2 and its molecular weight is 144.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Enzymatic Synthesis in Drug Development

The compound 2-Amino-1-(3-hydroxyazetidin-1-yl)propan-1-one is relevant in the context of synthesizing β-hydroxy-α-amino acids, which are key intermediates in pharmaceutical development. Research has shown the use of recombinant D-threonine aldolase enzymes for the enzymatic synthesis of such compounds, highlighting their significance in developing active pharmaceutical ingredients (APIs). This process has been optimized for high yield, purity, and selectivity, demonstrating the potential of biocatalysis in drug synthesis (Goldberg et al., 2015).

Azetidine-based Medicinal Intermediates

Azetidine and its derivatives, including structures similar to this compound, are important in medicinal chemistry for synthesizing various pharmaceutical intermediates. These compounds are synthesized through multi-step reactions, demonstrating their versatility and application in developing new drugs and medicinal agents (Cui‐Feng Yang, 2009).

Azetidines in Heterocyclic Chemistry

Azetidines, including those related to this compound, are crucial in synthesizing various heterocyclic compounds. These structures are involved in creating cyclic products such as piperidines, pyrrolidines, and pyrroles, which are significant in developing pharmaceuticals and agrochemicals. The research underscores the thermal stability and reactivity of azetidines, making them valuable in organic synthesis and medicinal chemistry applications (Singh et al., 2008).

Fluorescent Markers from Industrial Waste

A novel application involves synthesizing fluorescent markers from compounds like this compound, derived from industrial waste materials such as cardanol and glycerol. These markers show potential in biodiesel quality monitoring, emphasizing the role of such compounds in environmental and analytical chemistry (Pelizaro et al., 2019).

Polymer Modification for Medical Applications

Amino compounds derived from this compound have been utilized in modifying poly vinyl alcohol/acrylic acid hydrogels through condensation reactions. These modifications enhance the hydrogels' swelling properties and thermal stability, suggesting their potential use in biomedical applications, including drug delivery systems and tissue engineering (Aly & El-Mohdy, 2015).